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Compound of Interest

Compound Name: Acid red 266

Cat. No.: B15599896 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of the azo dye, Acid
Red 266 (C.I. 17101; CAS No. 57741-47-6). The information compiled herein is intended to

support research, development, and application of this compound where its solubility

characteristics are of paramount importance.

Core Concepts in Solubility
The solubility of a compound is a fundamental physicochemical property that dictates its

behavior in various systems. For a dye like Acid Red 266, solubility influences its application in

dyeing processes, its formulation in inks and other solutions, and its bioavailability and

toxicological profile in biological systems. Solubility is governed by the principle of "like

dissolves like," where polar solutes tend to dissolve in polar solvents and non-polar solutes in

non-polar solvents. Acid Red 266, with its sodium sulfonate group, is structurally disposed to

solubility in polar solvents.

Quantitative Solubility Data
The available quantitative data for the solubility of Acid Red 266 is limited. The following table

summarizes the known values. It is important to note that solubility is dependent on various

conditions such as temperature, pH, and the presence of other solutes, which were not always

specified in the available literature.
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Solvent Formula Solubility
Temperatur
e

pH Reference

Water H₂O 40 g/L Not Specified Not Specified
Tiankun

Chemical

Qualitative Solubility Observations:

Water: Acid Red 266 is consistently reported as being soluble in water[1]. The presence of a

sodium sulfonate group in its molecular structure imparts significant polarity, facilitating its

dissolution in aqueous media.

Strong Sulfuric Acid: The dye is also noted to be soluble in concentrated sulfuric acid,

producing a deep red solution[1].

Organic Solvents: While specific quantitative data for Acid Red 266 in common organic

solvents are not readily available in the public domain, the general behavior of azo dyes

suggests potential solubility in polar organic solvents. Azo dyes with similar functional groups

have been reported to be soluble to sparingly soluble in solvents such as ethanol, methanol,

acetone, dimethylformamide (DMF), and dimethyl sulfoxide (DMSO). However, without

experimental data, the precise solubility in these solvents remains unquantified. The sulfonic

acid group may limit solubility in non-polar organic solvents.

Experimental Protocol: Determination of Aqueous
Solubility using UV-Vis Spectrophotometry
The following is a detailed methodology for the experimental determination of the aqueous

solubility of Acid Red 266, adapted from established protocols for azo dyes.

Principle:

This method utilizes the relationship between the absorbance of light by a solution and the

concentration of the solute, as described by the Beer-Lambert Law. A calibration curve is first

established using solutions of known concentrations. The concentration of a saturated solution

is then determined by measuring its absorbance and interpolating from the calibration curve.
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Materials and Equipment:

Acid Red 266 powder

Distilled or deionized water

Analytical balance

Volumetric flasks (various sizes)

Pipettes

Magnetic stirrer and stir bars

Thermostatically controlled water bath or incubator

Syringe filters (e.g., 0.45 µm)

UV-Vis spectrophotometer

Cuvettes

Procedure:

Part 1: Preparation of Standard Solutions and Calibration Curve

Prepare a Stock Solution: Accurately weigh a known mass of Acid Red 266 (e.g., 100 mg)

and dissolve it in a known volume of water (e.g., 100 mL) in a volumetric flask to create a

stock solution of known concentration (e.g., 1 mg/mL).

Prepare a Series of Dilutions: Perform serial dilutions of the stock solution to prepare a

series of standard solutions with decreasing concentrations. For example, prepare standards

of 10, 25, 50, 75, and 100 µg/mL.

Measure Absorbance:

Turn on the UV-Vis spectrophotometer and allow it to warm up.
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Determine the wavelength of maximum absorbance (λmax) for Acid Red 266 by scanning

a mid-range standard solution across the visible spectrum.

Set the spectrophotometer to the determined λmax.

Zero the spectrophotometer using a blank (distilled water).

Measure the absorbance of each standard solution.

Construct the Calibration Curve: Plot a graph of absorbance versus concentration for the

standard solutions. Perform a linear regression analysis to obtain the equation of the line (y =

mx + c) and the coefficient of determination (R²). An R² value close to 1 indicates a good

linear fit.

Part 2: Determination of Solubility

Prepare a Saturated Solution: Add an excess amount of Acid Red 266 powder to a known

volume of water in a sealed container (e.g., a flask or vial). The amount of excess solid

should be sufficient to ensure that saturation is achieved and that undissolved solid remains.

Equilibration: Place the sealed container in a thermostatically controlled water bath or

incubator set to the desired temperature (e.g., 25 °C). Stir the mixture vigorously using a

magnetic stirrer for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium between

the dissolved and undissolved solute is reached.

Sample Preparation: After the equilibration period, cease stirring and allow the undissolved

solid to settle.

Filtration: Carefully withdraw a sample of the supernatant using a syringe and filter it through

a syringe filter (e.g., 0.45 µm) to remove any suspended solid particles. This step is critical to

ensure that only the dissolved dye is measured.

Dilution: Accurately dilute the filtered saturated solution with a known volume of water to

bring its absorbance within the linear range of the calibration curve. The dilution factor must

be recorded.

Measure Absorbance: Measure the absorbance of the diluted saturated solution at the λmax.
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Calculate Solubility:

Use the equation from the calibration curve (y = mx + c, where y is the absorbance) to

calculate the concentration of the diluted solution (x).

Multiply the calculated concentration by the dilution factor to determine the concentration

of the saturated solution. This value represents the solubility of Acid Red 266 under the

specified conditions.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of Acid Red
266 solubility.
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Experimental workflow for determining the solubility of Acid Red 266.

Signaling Pathways and Biological Interactions
Currently, there is a lack of specific information in the scientific literature detailing the

interaction of Acid Red 266 with specific biological signaling pathways. As an azo dye, its

toxicological properties may be of interest, particularly concerning the potential for metabolic

cleavage of the azo bond to form aromatic amines. However, detailed studies on the molecular

mechanisms of toxicity or any specific signaling pathway modulation by Acid Red 266 are not

readily available. Research in this area would be necessary to elucidate any such interactions.
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Conclusion
This technical guide has summarized the available information on the solubility of Acid Red
266. While quantitatively limited, the data indicates good solubility in water. A detailed

experimental protocol for the precise determination of its solubility using UV-Vis

spectrophotometry has been provided to enable researchers to generate specific data tailored

to their experimental conditions. Further research is warranted to establish a comprehensive

solubility profile in a range of organic solvents and to investigate its potential biological

interactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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